2-[(4-Chlorophenyl)sulfonyl]-2-(pyridin-3-yl)ethylamine dihydrochloride

• IUPAC Name: 2-(4-chlorophenyl)sulfonyl-2-pyridin-3-ylethanamine;dihydrochloride
• InChI: InChI=1S/C13H13ClN2O2S.2ClH/c14-11-3-5-12(6-4-11)19(17,18)13(8-15)10-2-1-7-16-9-10;;/h1-7,9,13H,8,15H2;2*1H
• InChI Key: WCZLBIBBNPNZMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(CN)S(=O)(=O)C2=CC=C(C=C2)Cl.Cl.Cl
• Molecular Formula: C13H15Cl3N2O2S
• Molecular Weight: 369.7 g/mol

Description

2-[(4-Chlorophenyl)sulfonyl]-2-(pyridin-3-yl)ethylamine dihydrochloride, also known as 4-chloro-2-pyridine sulfonyl ethylamine hydrochloride (4CPSEHCl) is an organic compound used in various scientific research applications. It is a white crystalline solid with a molecular weight of 286.52 g/mol. 4CPSEHCl is a derivative of pyridine, an aromatic heterocyclic organic compound composed of a six-membered ring of five carbon atoms and one nitrogen atom. 4CPSEHCl is commonly used as a reagent in organic synthesis and as a biochemical tool to study the structure and function of proteins.

Scientific Research Applications

Chemical Structure and Interactions

• Hydrogen Bonding Patterns : Studies on pyrimethamine sulfonate/carboxylate interactions reveal the importance of hydrogen bonding in the crystal structure of organic salts involving sulfonate and pyridine derivatives. These interactions contribute to the stabilization of molecular structures and could be analogous to those involving "2-[(4-Chlorophenyl)sulfonyl]-2-(pyridin-3-yl)ethylamine dihydrochloride" in crystalline forms or in binding with biological targets (Balasubramani et al., 2007).

Biological Evaluation and Applications

• Sigma Receptor Binding : Research on N-(arylethyl)-N-alkyl-2-(1-pyrrolidinyl)ethylamines, which share structural motifs with the compound , shows high affinity for sigma receptors. Such studies highlight the potential of structurally similar compounds in exploring neuroreceptor interactions and developing therapeutic agents (de Costa et al., 1992).

Synthetic Applications

• Chlorophyll Derivatives Synthesis : Modifications on chlorophyll-a derivatives, including those involving pyridyl groups, demonstrate the synthetic versatility of pyridine derivatives in generating molecules with altered optical properties. This suggests potential applications in photovoltaics and sensor technologies for compounds like "2-[(4-Chlorophenyl)sulfonyl]-2-(pyridin-3-yl)ethylamine dihydrochloride" (Yamamoto & Tamiaki, 2015).

Antioxidant Properties

• Dihydropyridine Analogs : The synthesis and evaluation of dihydropyridine (DHP) analogs, particularly those with chlorophenyl and pyridine components, have shown significant antioxidant activities. This indicates the potential of similar compounds in pharmaceutical applications targeting oxidative stress-related diseases (Saddala & Pradeepkiran, 2019).